molecular formula C31H36O11 B593425 erythro-Guaiacylglycerol-|A-O-4'-dehydrodisinapyl ether CAS No. 844637-85-0

erythro-Guaiacylglycerol-|A-O-4'-dehydrodisinapyl ether

Cat. No. B593425
CAS RN: 844637-85-0
M. Wt: 584.618
InChI Key: LCXGTSCVCJANHX-MPALEEEBSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“erythro-Guaiacylglycerol-|A-O-4’-dehydrodisinapyl ether” is a compound extracted from the seed shell of Hevea brasiliensis . It is a type of lignan, a class of compounds known for their diverse range of biological activities .


Molecular Structure Analysis

The molecular formula of this compound is C31H36O11 . Its structure includes a guaiacylglycerol component and a dehydrodisinapyl ether component .


Physical And Chemical Properties Analysis

This compound is a powder in its physical state . It has a molecular weight of 584.61 g/mol . It is soluble in various solvents including Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc .

Scientific Research Applications

Stereochemistry and Biosynthesis

  • Erythro-Guaiacylglycerol-β-O-4'-dehydrodisinapyl ether plays a role in the study of stereochemistry and biosynthesis of neolignans, such as in Eucommia ulmoides. It's involved in diastereoselective formation processes (Lourith, Katayama, & Suzuki, 2005).

Synthesis and Characterization

  • Research has been conducted on the synthesis of similar compounds like Guaiacylglycerol-β-guaiacyl ether, which aids in understanding the arylglycerol-β-aryl ether structure in lignin (Nakatsubo, Sato, & Higuchi, 1975).

Structural Elucidation

  • Studies have identified and elucidated the structure of similar compounds, like Guaiacylglycerol-8′-Vanillic Acid Ether Isomers, through various spectroscopic methods, enhancing the understanding of lignin structure (Sakushima, Coşkun, Maoka, & Nishibe, 1997).

Vibrational Spectra Analysis

  • Vibrational spectra studies of similar compounds, like guaiacylglycerol-β-guaiacyl ether, provide insights into characteristic absorption peaks, useful for predicting the content of different isomers in a sample (Su et al., 2015).

Biomimetic Synthesis

  • Research on biomimetic routes to lignin model compounds, including erythro-Guaiacylglycerol derivatives, contributes to understanding lignin structure and reactivity (Quideau & Ralph, 1994).

Chiral Lignin Model Compounds

  • Studies on the synthesis of chiral lignin model compounds, including erythro-Guaiacylglycerol-β-guaiacyl ether, provide essential data for microbial and chemical investigations of lignin degradation (Hishiyama et al., 2012).

Reaction Mechanism in Lignin Decomposition

  • Investigations into the reaction mechanism of lignin decomposition in ionic liquids have used compounds like Guaiacylglycerol-β-guaiacyl ether, revealing important insights into the stability and transformation of lignin structures (Kubo et al., 2008).

Mechanism of Action

The compound has been found to inhibit lettuce germination . This suggests that it may interact with certain biological pathways involved in seed germination.

properties

IUPAC Name

1-(4-hydroxy-3-methoxyphenyl)-2-[4-[3-(hydroxymethyl)-5-(3-hydroxyprop-1-enyl)-7-methoxy-2,3-dihydro-1-benzofuran-2-yl]-2,6-dimethoxyphenoxy]propane-1,3-diol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C31H36O11/c1-37-23-12-18(7-8-22(23)35)28(36)27(16-34)41-31-25(39-3)13-19(14-26(31)40-4)29-21(15-33)20-10-17(6-5-9-32)11-24(38-2)30(20)42-29/h5-8,10-14,21,27-29,32-36H,9,15-16H2,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LCXGTSCVCJANHX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC2=C1OC(C2CO)C3=CC(=C(C(=C3)OC)OC(CO)C(C4=CC(=C(C=C4)O)OC)O)OC)C=CCO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C31H36O11
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

584.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
erythro-Guaiacylglycerol-|A-O-4'-dehydrodisinapyl ether
Reactant of Route 2
erythro-Guaiacylglycerol-|A-O-4'-dehydrodisinapyl ether
Reactant of Route 3
erythro-Guaiacylglycerol-|A-O-4'-dehydrodisinapyl ether
Reactant of Route 4
erythro-Guaiacylglycerol-|A-O-4'-dehydrodisinapyl ether
Reactant of Route 5
erythro-Guaiacylglycerol-|A-O-4'-dehydrodisinapyl ether
Reactant of Route 6
erythro-Guaiacylglycerol-|A-O-4'-dehydrodisinapyl ether

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.